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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentanol

Cat. No.: B156742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,3-Dimethyl-1-pentanol, a branched-chain alcohol, presents a versatile platform for a range

of industrial applications. Its unique physicochemical properties, including its role as a solvent

and its potential as a biofuel additive, make it a compound of significant interest. This technical

guide provides a comprehensive overview of the chemical and physical characteristics of 2,3-
Dimethyl-1-pentanol, detailed synthesis methodologies, and an in-depth exploration of its

current and potential industrial uses. Particular attention is given to its application in coatings

and as a chemical intermediate. Furthermore, this guide explores the broader biological

activities of branched-chain alcohols, offering insights into their interactions with cellular

systems that may be pertinent to drug development research.

Physicochemical Properties
2,3-Dimethyl-1-pentanol (CAS No: 10143-23-4) is a clear, colorless liquid. Its branched

structure influences its physical and chemical behaviors, distinguishing it from its linear

isomers. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,3-Dimethyl-1-pentanol
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Property Value Source

Molecular Formula C7H16O

Molecular Weight 116.20 g/mol

Boiling Point
155 - 156 °C (311 to 313 °F) at

760 mmHg

Melting Point -30.45 °C (estimate)

Density
0.839 g/cm³ at 23.3 °C (73.9

°F)

Flash Point 61 °C (142 °F)

Water Solubility
1 to 5 mg/mL at 22.5 °C (72.5

°F)

Vapor Pressure

1 mmHg at 50 °C (122 °F); 20

mmHg at 70 °C (158 °F); 60

mmHg at 95 °C (203 °F)

LogP (Octanol-Water Partition

Coefficient)
2.2

Synthesis of 2,3-Dimethyl-1-pentanol
The primary industrial synthesis route for 2,3-Dimethyl-1-pentanol is the catalytic

hydrogenation of its corresponding aldehyde, 2,3-dimethylpentanal.

Catalytic Hydrogenation of 2,3-Dimethylpentanal
This process involves the reduction of the aldehyde functional group to a primary alcohol using

hydrogen gas in the presence of a metal catalyst.

Experimental Protocol:

Reactants: 2,3-dimethylpentanal, Hydrogen gas (H₂).
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Catalyst: Typically a heterogeneous catalyst such as Palladium on carbon (Pd/C), Platinum

on carbon (Pt/C), or Raney Nickel.

Solvent: An alcohol such as ethanol or methanol is commonly used.

Procedure:

The 2,3-dimethylpentanal is dissolved in the chosen solvent in a high-pressure reactor

(autoclave).

The catalyst is added to the mixture.

The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon) to remove air.

The reactor is then pressurized with hydrogen gas to the desired pressure.

The reaction mixture is heated to the target temperature and stirred vigorously to ensure

good contact between the reactants, catalyst, and hydrogen.

The reaction is monitored for hydrogen uptake to determine completion.

Upon completion, the reactor is cooled, and the excess hydrogen pressure is carefully

released.

The reaction mixture is filtered to remove the catalyst.

The solvent is removed by distillation.

The crude 2,3-Dimethyl-1-pentanol is then purified by fractional distillation.

Logical Workflow for Catalytic Hydrogenation:
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Caption: Workflow for the synthesis of 2,3-Dimethyl-1-pentanol via catalytic hydrogenation.
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Industrial Applications
Solvents and Coalescing Agents in Coatings
Due to its favorable boiling point and solvency characteristics, 2,3-Dimethyl-1-pentanol is a

potential candidate for use as a specialty solvent and coalescing agent in the paint and

coatings industry. Coalescing agents are crucial additives in latex paints, as they facilitate the

formation of a continuous film as the paint dries. They temporarily plasticize the polymer

particles, allowing them to fuse together.

While specific performance data for 2,3-Dimethyl-1-pentanol as a coalescing agent is not

readily available in public literature, its structural similarity to other effective coalescing agents,

such as Texanol™ (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), suggests it could offer

benefits in terms of improving film hardness, scrub resistance, and gloss in various paint

formulations.

Chemical Intermediate
2,3-Dimethyl-1-pentanol serves as a valuable building block in organic synthesis. The primary

alcohol group can be readily converted to other functional groups, making it a precursor for a

variety of specialty chemicals.

Esterification: Reaction with carboxylic acids or their derivatives yields esters, which are

widely used as fragrances, flavorings, plasticizers, and solvents.

Oxidation: Controlled oxidation can produce the corresponding aldehyde (2,3-

dimethylpentanal) or carboxylic acid (2,3-dimethylpentanoic acid), which are also important

chemical intermediates.

Reaction Pathways of 2,3-Dimethyl-1-pentanol as a Chemical Intermediate:
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Caption: Key reaction pathways for 2,3-Dimethyl-1-pentanol as a chemical intermediate.

Potential as a Biofuel Additive
Branched-chain higher alcohols are of interest as potential biofuel components or additives.

Compared to ethanol, they offer several advantages, including higher energy density, lower

volatility, and better compatibility with existing fuel infrastructure. While specific engine

performance and emission data for 2,3-Dimethyl-1-pentanol are not extensively documented,

studies on "pentanol" and other branched-chain alcohols as gasoline and diesel additives have

shown promising results, including reduced emissions of particulate matter and hydrocarbons.

Further research is needed to quantify the specific benefits of 2,3-Dimethyl-1-pentanol in this

application.

Fragrance Industry
The structural characteristics of 2,3-Dimethyl-1-pentanol, specifically its branched nature,

suggest its potential use or the use of its derivatives in the fragrance industry. Branched-chain

alcohols and their esters often contribute to unique and desirable scent profiles. While direct

evidence of its use in commercial fragrances is limited, its potential as a precursor to fragrance

esters is significant. The analysis of fragrance compositions often involves techniques like Gas

Chromatography-Mass Spectrometry (GC-MS) to identify and quantify volatile compounds,

including various alcohols and esters.
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Biological Activity and Relevance to Drug
Development
While 2,3-Dimethyl-1-pentanol itself is not a therapeutic agent, understanding the biological

effects of short- and branched-chain alcohols can provide valuable context for researchers in

drug development. The primary mechanism by which these molecules are thought to exert

biological effects is through their interaction with cell membranes.

Interaction with Cell Membranes
Short- and branched-chain alcohols are known to partition into the lipid bilayers of cell

membranes. This intercalation can alter the physical properties of the membrane, including its

fluidity, thickness, and permeability. These changes, in turn, can modulate the function of

membrane-bound proteins, such as receptors, ion channels, and enzymes, which are critical

targets in drug discovery.

Signaling Pathway: Postulated Mechanism of Alcohol-Membrane Interaction and Downstream

Effects
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Caption: Postulated mechanism of branched-chain alcohol interaction with cell membranes.

The study of how simple molecules like 2,3-Dimethyl-1-pentanol affect membrane dynamics

can serve as a model for understanding the membrane-mediated effects of more complex drug

molecules. Furthermore, its properties as a solvent may be relevant in the formulation of drug

delivery systems.

Safety and Handling
2,3-Dimethyl-1-pentanol is a combustible liquid and should be handled with appropriate safety

precautions. It is reported to be a skin irritant. Standard laboratory safety practices, including

the use of personal protective equipment such as gloves, safety glasses, and a lab coat, are

recommended. Store in a cool, well-ventilated area away from sources of ignition.
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Conclusion
2,3-Dimethyl-1-pentanol is a branched-chain alcohol with a compelling profile for various

industrial applications. Its utility as a solvent and coalescing agent in the coatings industry, and

as a versatile intermediate for the synthesis of specialty chemicals, is noteworthy. While its

potential as a biofuel additive and in the fragrance industry requires further specific research

and data, the existing knowledge on similar compounds is promising. For professionals in drug

development, the study of 2,3-Dimethyl-1-pentanol and related molecules offers a valuable

model for understanding the fundamental interactions between small molecules and biological

membranes, which can inform the design and formulation of new therapeutic agents. Further

research into the quantitative performance of 2,3-Dimethyl-1-pentanol in its various

applications will be crucial for its broader industrial adoption.

To cite this document: BenchChem. [Potential Industrial Applications of 2,3-Dimethyl-1-
pentanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156742#potential-industrial-applications-of-2-3-
dimethyl-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b156742?utm_src=pdf-body
https://www.benchchem.com/product/b156742?utm_src=pdf-body
https://www.benchchem.com/product/b156742?utm_src=pdf-body
https://www.benchchem.com/product/b156742#potential-industrial-applications-of-2-3-dimethyl-1-pentanol
https://www.benchchem.com/product/b156742#potential-industrial-applications-of-2-3-dimethyl-1-pentanol
https://www.benchchem.com/product/b156742#potential-industrial-applications-of-2-3-dimethyl-1-pentanol
https://www.benchchem.com/product/b156742#potential-industrial-applications-of-2-3-dimethyl-1-pentanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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